Cas no 181034-50-4 (1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI))
181034-50-4 structure
Product Name:1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
CAS No:181034-50-4
MF:C12H16N2
MW:188.268842697144
CID:113596
PubChem ID:45115727
Update Time:2025-04-18
1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
- (4AS,9AS)-1-METHYL-2,3,4,4A,9,9A-HEXAHYDRO-1H-INDENO[1,2-B]PYRAZINE
- 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-,trans-(9CI)
- 181034-50-4
-
- Inchi: 1S/C12H16N2/c1-14-7-6-13-12-10-5-3-2-4-9(10)8-11(12)14/h2-5,11-13H,6-8H2,1H3/t11-,12-/m0/s1
- InChI Key: PYTAZDORQTXQBH-RYUDHWBXSA-N
- SMILES: N1(C)CCN[C@H]2C3C=CC=CC=3C[C@H]12
Computed Properties
- Exact Mass: 188.131
- Monoisotopic Mass: 188.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3A^2
- XLogP3: 1.2
1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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